N-(2-Amino-1-cyclohexylethyl)-2-(1-methylindol-2-yl)acetamide;hydrochloride

• IUPAC Name: N-(2-amino-1-cyclohexylethyl)-2-(1-methylindol-2-yl)acetamide;hydrochloride
• InChI: InChI=1S/C19H27N3O.ClH/c1-22-16(11-15-9-5-6-10-18(15)22)12-19(23)21-17(13-20)14-7-3-2-4-8-14;/h5-6,9-11,14,17H,2-4,7-8,12-13,20H2,1H3,(H,21,23);1H
• InChI Key: QEAFMCMALTUADQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C=C1CC(=O)NC(CN)C3CCCCC3.Cl
• Molecular Formula: C19H28ClN3O
• Molecular Weight: 349.9 g/mol
• CAS No.: 2637117-20-3

Description

N-(2-Amino-1-cyclohexylethyl)-2-(1-methylindol-2-yl)acetamide;hydrochloride is a useful research compound. Its molecular formula is C19H28ClN3O and its molecular weight is 349.9. The purity is usually 95%.
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Scientific Research Applications

Biological Effects of Acetamide Derivatives

Compounds such as acetamide derivatives are studied for their biological effects, which can range from toxicological impacts to potential therapeutic uses. For instance, research on various acetamide and formamide derivatives has contributed significantly to understanding their commercial importance and biological consequences of exposure. Such studies are crucial for assessing the safety and efficacy of new pharmaceuticals, including their environmental toxicology (Kennedy, 2001).

Chromatographic Techniques in Drug Analysis

The development and refinement of chromatographic techniques, such as hydrophilic interaction chromatography (HILIC), are essential for analyzing polar, weakly acidic, or basic samples, including various drugs and metabolites. This research area helps in understanding the pharmacokinetics and metabolism of complex molecules, contributing to the development of new drugs and the improvement of existing ones (Jandera, 2011).

Antidepressant Effects of NMDA Receptor Antagonists

NMDA (N-methyl-D-aspartate) receptor antagonists, like ketamine, have shown potential antidepressant effects, indicating a new direction for treating mood disorders. This line of research involves understanding the drug's pharmacokinetics, pharmacodynamics, and its interaction with various receptors in the brain. It highlights the importance of exploring novel mechanisms of action for psychiatric medications (Peltoniemi et al., 2016).

AMPA Receptor Agonists for Depression Treatment

Research into AMPA (α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid) receptor agonists has been encouraged as a promising area for developing new antidepressants. These studies aim to identify compounds that can offer rapid-onset antidepressant effects with minimal side effects, similar to the benefits seen with ketamine but potentially with a better side effect profile. This research underscores the ongoing search for innovative treatments for depression and other mood disorders (Yang et al., 2012).